Cas no 126448-41-7 (1,2,3-Benzothiadiazole-7-carbothioicacid)

1,2,3-Benzothiadiazole-7-carbothioicacid structure
126448-41-7 structure
Product Name:1,2,3-Benzothiadiazole-7-carbothioicacid
CAS No:126448-41-7
MF:C7H4N2OS2
MW:196.249458312988
CID:152346
PubChem ID:10171321
Update Time:2025-04-19

1,2,3-Benzothiadiazole-7-carbothioicacid Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-benzothiadiazole-7-carbothioic S-acid
    • 1,2,3-Benzothiadiazole-7-carbothioicacid
    • Acibenzolar
    • Acibenzolar [ISO]
    • S-methyl 1,2,3-benzothiadiazole-7-carbothioate
    • UNII-TR536JBP4L
    • NS00077904
    • SCHEMBL73948
    • benzo[1,2,3]thiadiazole-7-carbothioic S-acid
    • CHEBI:73185
    • benzo(1,2,3)thiadiazole-7-carbothioic acid
    • Q341304
    • DTXSID20155187
    • Benzo[d][1,2,3]thiadiazole-7-carbothioic O-acid
    • BENZO(1,2,3)THIADIAZOLE-7-CARBOTHIOIC S-ACID
    • 1,2,3-Benzothiadiazole-7-carbothioic acid
    • TR536JBP4L
    • starbld0005931
    • 126448-41-7
    • Inchi: 1S/C7H4N2OS2/c10-7(11)4-2-1-3-5-6(4)12-9-8-5/h1-3H,(H,10,11)
    • InChI Key: CGIHPACLZJDCBQ-UHFFFAOYSA-N
    • SMILES: S1C2C(=CC=CC=2C(=O)S)N=N1

Computed Properties

  • Exact Mass: 195.97662
  • Monoisotopic Mass: 195.97650510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 331.8°Cat760mmHg
  • Flash Point: 154.5°C
  • Refractive Index: 1.742
  • PSA: 42.85
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